Cas no 289628-76-8 (4-(1H-Indol-3-yl)pyrimidin-2-amine)

4-(1H-Indol-3-yl)pyrimidin-2-amine is a heterocyclic compound featuring an indole-pyrimidine hybrid structure, which is of significant interest in medicinal chemistry and drug discovery. Its fused aromatic systems provide a rigid scaffold that enhances binding affinity to biological targets, particularly in kinase inhibition and receptor modulation. The presence of both indole and pyrimidine moieties allows for versatile functionalization, making it a valuable intermediate in synthesizing pharmacologically active compounds. This compound exhibits potential in the development of therapeutics targeting cancer, neurological disorders, and inflammatory diseases due to its ability to interact with key enzymatic pathways. Its stability and synthetic accessibility further contribute to its utility in research and development.

4-(1H-Indol-3-yl)pyrimidin-2-amine structure

289628-76-8 structure

Product Name:4-(1H-Indol-3-yl)pyrimidin-2-amine

CAS No:289628-76-8

MF:C₁₂H₁₀N₄

MW:210.23460149765

MDL:MFCD11058049

CID:1069369

PubChem ID:400433

Update Time:2025-06-07

4-(1H-Indol-3-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(1H-Indol-3-yl)pyrimidin-2-amine
- 2-AMINO-4-(3-INDOLYL)PYRIMIDINE
- 3-(2-aminopyrimidin-4-yl)-1H-indole
- 4-(1H-indol-3-yl)-2-pyrimidinamine
- 6-debromomeridianin D
- AC1L8FMZ
- CHEMBL48082
- CTK0J1681
- debromomeridianin D
- Meridianin G
- SureCN573402
- AKOS000345321
- V5T
- CS-0171430
- 4-(1~{H}-indol-3-yl)pyrimidin-2-amine
- SCHEMBL573402
- DTXSID90328003
- SCHEMBL4564892
- AS-35708
- NSC712012
- 3-(2-aminopyrimidin-4-yl) indole
- 289628-76-8
- 2-Pyrimidinamine, 4-(1H-indol-3-yl)-
- BDBM10844
- NSC-712012
- STL259853
- ALBB-017157
- MDL： MFCD11058049
- Inchi： 1S/C12H10N4/c13-12-14-6-5-11(16-12)9-7-15-10-4-2-1-3-8(9)10/h1-7,15H,(H2,13,14,16)
- InChI Key： QNMZWFNNJMGJPU-UHFFFAOYSA-N
- SMILES： N1C=C(C2C=CN=C(N)N=2)C2C=CC=CC1=2

Computed Properties

Exact Mass: 210.0907
Monoisotopic Mass: 210.090546336g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 67.6Å²

Experimental Properties

Color/Form: Solid
PSA: 67.59

4-(1H-Indol-3-yl)pyrimidin-2-amine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280;P305+P351+P338
Storage Condition：Room temperature

4-(1H-Indol-3-yl)pyrimidin-2-amine Pricemore >>

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